1-(3-methoxyphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol Dihydrochloride

• IUPAC Name: 1-(3-methoxyphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C15H24N2O3.2ClH/c1-16-6-8-17(9-7-16)11-13(18)12-20-15-5-3-4-14(10-15)19-2;;/h3-5,10,13,18H,6-9,11-12H2,1-2H3;2*1H
• InChI Key: WVTTXKUWFBCZRE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(COC2=CC=CC(=C2)OC)O.Cl.Cl
• Molecular Formula: C15H26Cl2N2O3
• Molecular Weight: 353.3 g/mol

Description

1-(3-methoxyphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, medicinal chemistry, and drug discovery.

Scientific Research Applications

Sorption Studies

Research on the sorption of phenoxy herbicides to soil, organic matter, and minerals indicates the relevance of understanding how different compounds interact with environmental components. Although the specific compound 1-(3-methoxyphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol Dihydrochloride was not directly studied, the sorption experiments with related phenoxy herbicides offer insights into potential environmental impacts and interactions. These studies highlight the importance of soil parameters such as pH, organic carbon content, and iron oxides in sorption processes, suggesting a pathway for investigating the environmental behavior of similar compounds (Werner, Garratt, & Pigott, 2012).

Antimicrobial Triclosan and By-products

The occurrence and toxicity of antimicrobial agents like triclosan in the environment have been extensively reviewed, shedding light on the potential risks associated with the widespread use of antimicrobial compounds. While 1-(3-methoxyphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol Dihydrochloride is not specifically mentioned, understanding the behavior of structurally or functionally similar compounds can inform research on its environmental and biological interactions. The review discusses the degradation products of triclosan, which could guide investigations into the degradation and environmental fate of other complex organic compounds (Bedoux, Roig, Thomas, Dupont, & Bot, 2012).

Phlorotannins: Chemistry and Bioactivity

The biosynthesis, chemistry, and bioactivity of phlorotannins, polyphenolic compounds found in brown seaweed, have been comprehensively reviewed. This research is relevant for understanding the chemical diversity and biological activities of complex organic molecules, including potential applications in health and environmental sciences. Phlorotannins exhibit various biological activities such as antioxidant, anti-inflammatory, and antimicrobial effects. This review can serve as a model for exploring the multifaceted bioactivities of other complex compounds, including 1-(3-methoxyphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol Dihydrochloride (Shrestha, Zhang, & Smid, 2021).